N-benzyl-3-{5-[({[(furan-2-yl)methyl]carbamoyl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}propanamide

• IUPAC Name: N-benzyl-3-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide
• InChI: InChI=1S/C27H25N5O4S/c33-23(28-15-18-7-2-1-3-8-18)13-12-22-26(35)32-25(30-22)20-10-4-5-11-21(20)31-27(32)37-17-24(34)29-16-19-9-6-14-36-19/h1-11,14,22H,12-13,15-17H2,(H,28,33)(H,29,34)
• InChI Key: MDPOHQMIHCQUNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)CCC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NCC5=CC=CO5
• Molecular Formula: C27H25N5O4S
• Molecular Weight: 515.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzyl group, a furan ring, a carbamoyl group, a sulfanyl group, and an imidazoquinazolinone group. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the benzyl group might be introduced through a Friedel-Crafts alkylation, while the furan ring might be synthesized through a Paal-Knorr synthesis. The carbamoyl group could be introduced through a reaction with an isocyanate.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The furan ring and the imidazoquinazolinone group are both heterocyclic structures, which could have interesting effects on the compound’s chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on the conditions and the reagents used. The benzyl group could undergo reactions such as oxidation or halogenation. The furan ring is an aromatic structure, so it might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbamoyl group could increase its solubility in water, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• Antitumor Activity : Researchers have investigated derivatives of this compound for their potential as antitumor agents. .
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Organic Synthesis and Catalysis

• Transition Metal-Catalyzed Reactions : The imidazoquinazoline core can serve as a versatile building block in transition metal-catalyzed reactions. .
• Boron Reagents for Suzuki–Miyaura Coupling : The compound’s boron-containing substituents could be explored as reagents in Suzuki–Miyaura coupling, a powerful method for carbon–carbon bond formation. .

Heterocyclic Chemistry

• Imidazole Derivatives : The imidazole moiety in this compound is a five-membered heterocycle with diverse applications. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a drug, its mechanism of action could involve binding to a specific protein or enzyme in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. It’s important to use personal protective equipment and follow safe laboratory practices.

Future Directions

Future research on this compound could involve exploring its potential uses. For example, it could be tested as a potential drug for various diseases. Additionally, researchers could investigate how changes to the molecule’s structure affect its properties.